2-Methyl-3-methylthioaniline

• IUPAC Name: 2-methyl-3-methylsulfanylaniline
• InChI: InChI=1S/C8H11NS/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,9H2,1-2H3
• InChI Key: OXTWAZXCUFWICU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1SC)N
• Molecular Formula: C8H11NS
• DSSTOX Substance ID: DTXSID701295598
• Molecular Weight: 153.25 g/mol
• CAS RN: 60710-81-8

Description

2-Methyl-3-methylthioaniline is an organosulfur compound. It can be viewed as the product of S-methylation of cysteamine or decarboxylation of S-methylcysteine. The compound is a ligand and, via Schiff base condensations, a ligand precursor.

Molecular Structure Analysis

The molecular structure of 2-Methyl-3-methylthioaniline can be determined using techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) which enables the determination of three-dimensional molecular structures from sub-μm microcrystals.

Synthesis routes and methods

Procedure details

At 20° C., 4.3 g (61.81 mmol) of sodium thiomethoxide were added with stirring and ice-cooling to 10 g (53.75 mmol) of 3-bromo-2-methylaniline in 100 ml of N-methylpyrrolidine. After addition of 200 mg of copper powder, the reaction mixture was transferred into an autoclave and stirred at 240° C. for 16 h. The reaction solution was subsequently poured into 300 ml of ice-water and extracted 3× with methyl tert-butyl ether. The organic extracts were washed with water, dried and concentrated. The residue was chromatographed over silica gel using methylene chloride, giving 1.7 g (20.6% of theory) of the title compound as a colorless oil.